Cas no 1282186-93-9 (2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid)

• Product Name: 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid
• CAS No: 1282186-93-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5456742
• Update Time: 2025-05-26

2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-6-8(9(14)15)7(2)13-10(12-6)11(3,4)5/h1-5H3,(H,14,15)
• InChI Key： MQEVJVZJMITFFE-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(C)=C(C(O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid

Comprehensive Overview of 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid (CAS No. 1282186-93-9)

2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid (CAS No. 1282186-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural features, including a tert-butyl group and carboxylic acid functionality, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "pyrimidine derivatives," "carboxylic acid applications," and "CAS 1282186-93-9 uses" to explore its potential in drug discovery and material science.

The compound's molecular formula, C₁₁H₁₆N₂O₂, highlights its moderate complexity, which is ideal for designing bioactive molecules. Recent trends in organic synthesis emphasize the importance of heterocyclic compounds like 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid, as they are frequently used in developing kinase inhibitors and antimicrobial agents. Queries such as "how to synthesize pyrimidine carboxylic acids" or "role of tert-butyl in drug stability" reflect the growing interest in optimizing such molecules for enhanced efficacy and shelf-life.

From an industrial perspective, 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid is often discussed alongside "green chemistry" and "sustainable synthesis." Environmental concerns have led to increased searches for "eco-friendly pyrimidine production" and "reducing waste in organic synthesis." This compound’s potential for scalable, low-toxicity processes aligns with these priorities, making it a subject of patents and academic studies. Analytical techniques like HPLC and NMR are critical for its characterization, as noted in searches for "CAS 1282186-93-9 purity analysis."

In the context of intellectual property, 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid has been referenced in patents related to "crop protection chemicals" and "pharmaceutical intermediates." Its structural versatility allows for modifications that can improve bioavailability or target specificity. Frequently asked questions like "what are the derivatives of this pyrimidine acid?" or "how to improve its solubility?" underscore its adaptability in formulation development.

Future research directions for CAS No. 1282186-93-9 may focus on its applications in "precision medicine" and "catalysis." With the rise of AI-driven drug design, searches for "machine learning in pyrimidine optimization" highlight the intersection of computational chemistry and traditional synthesis. This compound’s balanced lipophilicity, attributed to the tert-butyl group, makes it a candidate for studies on "blood-brain barrier penetration"—a hot topic in neurology-focused drug development.

To summarize, 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid represents a compelling case study in modern organic chemistry. Its relevance to "high-value intermediates," "structure-activity relationships," and "process optimization" ensures continued interest across academic and industrial sectors. As sustainability and efficiency dominate chemical research, this compound’s role is likely to expand, addressing both scientific and environmental challenges.